![molecular formula C10H14Cl2N2 B2464000 1-Pyridin-3-yl-3-azabicyclo[3.1.0]hexane;dihydrochloride CAS No. 1093232-60-0](/img/structure/B2464000.png)
1-Pyridin-3-yl-3-azabicyclo[3.1.0]hexane;dihydrochloride
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Overview
Description
“1-Pyridin-3-yl-3-azabicyclo[3.1.0]hexane;dihydrochloride” is a chemical compound . The 3-azabicyclo[3.1.0]hexyl ring system, which is a part of this compound, is a conformationally constrained bicyclic isostere for the piperidine motif. It displays diverse biological activities and has great potential in the pharmaceutical industry .
Synthesis Analysis
A practical synthesis of CHF2-substituted 3-azabicyclo[3.1.0]hexanes was developed for the first time. The key step was photochemical decomposition of CHF2-substituted pyrazolines . This protocol has the advantages of simple operation, mild conditions, excellent functional group tolerance, and gives the desired products in moderate to excellent yields . A palladium-catalyzed cyclopropanation of internal alkenes with N-tosylhydrazones has also been presented .
Molecular Structure Analysis
The 3-azabicyclo[3.1.0]hexyl ring system is a key moiety in natural products for biological activities against bacteria, fungi, and tumor through DNA alkylation . This ring system is a conformationally constrained bicyclic isostere for the piperidine motif .
Chemical Reactions Analysis
The synthesis of 3-azabicyclo[3.1.0]hexanes involves various chemical reactions. For example, the intramolecular cyclopropanation, such as metal-catalyzed oxidative cyclization of 1,6-enynes and cyclopropanation of N-allylamino acid dimethylamides using Ti (ii) reagents . Furthermore, the intermolecular cyclization of 3-pyrrolines and metal carbenoids was also a useful tool to construct this core structure .
Scientific Research Applications
Azabicyclohexanes in Asymmetric Synthesis
- Synthesis of Pharmacologically Active Products : Azabicyclo[3.1.0]hexane-1-ols, derived from amino acid derivatives, serve as intermediates for asymmetric synthesis of pharmacologically active products. They undergo selective rearrangements leading to pyrrolidinones, dihydropyridinones, and tricyclopiperidinones (Jida, Guillot, & Ollivier, 2007).
Chiral Pyrrolidine Derivatives
- Synthesis from Pyroglutamic Acid : Chiral pyrrolidine derivatives, crucial in medicinal chemistry, have been synthesized starting from pyroglutamic acid, showing the versatility of azabicyclohexanes in synthesizing nitrogen-containing heterocycles (Nagasaka & Imai, 1997).
Application in Organic Synthesis
- Synthesis of Diverse Heterocycles : These compounds facilitate the synthesis of diverse heterocycles including pyrrolidines and piperidines, highlighting their importance in the field of organic synthesis (Hayashi et al., 2009).
Anticancer Activity
- Development of Anticancer Compounds : Spiro[cyclopropa[a]pyrrolizine]- and spiro[3-azabicyclo[3.1.0]hexane]oxindoles show potential in the development of anticancer drugs, indicating the role of azabicyclohexanes in therapeutic applications (Filatov et al., 2017).
Novel Reaction Mechanisms
- Photoelectrocyclization-Nucleophilic Ring Opening Sequence : Research on pyridinium salt photoelectrocyclization and nucleophilic bicyclic aziridine ring opening sequence shows the complex reactions these compounds can undergo, contributing to innovative organic synthesis strategies (Ling, Yoshida, & Mariano, 1996).
Azaheterocycles Synthesis
- Intramolecular Cyclopropanation for Azaheterocycles : The development of methods for intramolecular cyclopropanation of N-allyl enamine carboxylates into 3-azabicyclo[3.1.0]hex-2-enes demonstrates their role in azaheterocycles synthesis, a significant area in drug discovery (Toh et al., 2014).
Modular Approach to Bioactive Compounds
- Enantioselective Synthesis of Azabicyclohexanes : Research on the enantioselective synthesis of azabicyclohexanes underscores their significance in creating bioactive compounds with potential pharmaceutical applications (Snieckus & da Frota, 2017).
Mechanism of Action
The 3-azabicyclo[3.1.0]hexyl ring system displays diverse biological activities and has great potential in the pharmaceutical industry . Representative examples of this type of application are potent μ opioid receptor antagonist 1 for the treatment of pruritus, the ketohexokinase (KHK) inhibitor 2 for the treatment of non-alcoholic fatty liver disease (NAFLD), muscarinic receptor antagonist 3, and T-type calcium channel inhibitor 4 .
Future Directions
The 3-azabicyclo[3.1.0]hexane ring system has shown great potential in the pharmaceutical industry . Therefore, it is of continued interest and great importance to explore new and straightforward methods to access these highly rigid cyclopropanes with more simple operation . The development of more efficient and practical synthesis methods for these compounds could have significant implications for the pharmaceutical industry.
properties
IUPAC Name |
1-pyridin-3-yl-3-azabicyclo[3.1.0]hexane;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2.2ClH/c1-2-8(5-11-3-1)10-4-9(10)6-12-7-10;;/h1-3,5,9,12H,4,6-7H2;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROWJMPWGCFWVST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C1(CNC2)C3=CN=CC=C3.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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